Cas no 1261830-04-9 (4-Fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261830-04-9
• MF: C₁₃H₈F₄O₂
• MW: 272.195037841797
• CID: 4991831
• Update Time: 2025-06-07

4-Fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H8F4O2/c14-8-5-6-9(11(18)7-8)10-3-1-2-4-12(10)19-13(15,16)17/h1-7,18H
• InChI Key： AMVLDERSVDREQW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5

Additional information on 4-Fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl

Chemical Profile of 4-Fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl (CAS No. 1261830-04-9)

4-Fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261830-04-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This biphenyl derivative features a fluorine atom at the 4-position, a hydroxyl group at the 2-position, and a trifluoromethoxy group at the 2'-position, which collectively contribute to its distinct chemical behavior and potential applications.

The molecular structure of 4-fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl encompasses two aromatic rings connected by a methylene bridge, with substituents that enhance its reactivity and interaction with biological systems. The presence of fluorine atoms is particularly noteworthy, as fluorine can influence the electronic properties of the molecule, making it more lipophilic and potentially improving its bioavailability. Additionally, the hydroxyl and trifluoromethoxy groups introduce polar functionalities, which can modulate its solubility and binding affinity to biological targets.

In recent years, compounds with biphenyl cores have been extensively studied for their potential in drug development. The structural motif is found in various therapeutic agents, including those targeting neurological disorders, cancer, and infectious diseases. The specific substitution pattern in 4-fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl makes it an intriguing candidate for further investigation, particularly in the context of designing novel pharmacophores.

One of the most compelling aspects of 4-fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl is its potential role as a building block for more complex molecules. The presence of reactive sites such as the hydroxyl group allows for further functionalization via esterification, etherification, or other chemical transformations. This flexibility makes it valuable for synthesizing derivatives with tailored properties for specific applications. For instance, researchers have explored its use in creating ligands for enzyme inhibition or in designing molecules that interact with nucleic acids.

The pharmaceutical industry has shown particular interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atoms in 4-fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl can slow down metabolic degradation, thereby extending the half-life of drugs derived from this scaffold. This property is crucial for developing long-acting therapeutic agents that require fewer dosing regimens.

Recent studies have also highlighted the role of biphenyl derivatives in materials science. Compounds with similar structures have been investigated for their optical and electronic properties, making them suitable for applications in organic light-emitting diodes (OLEDs), liquid crystals, and other advanced materials. The electron-withdrawing nature of the trifluoromethoxy group in 4-fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl could enhance its performance in such applications by influencing charge transport properties.

The synthesis of 4-fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl presents both challenges and opportunities. While there are established methods for constructing biphenyl frameworks, introducing multiple substituents with high regioselectivity requires careful optimization. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it easier to access complex aromatic derivatives like this one. These techniques allow chemists to manipulate the molecular structure with greater precision, enabling the creation of novel analogs with enhanced biological activity.

In terms of biological activity, preliminary studies on 4-fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl suggest that it may exhibit interactions with various biological targets. The hydroxyl group can participate in hydrogen bonding interactions with proteins or nucleic acids, while the fluorine atoms can modulate binding affinity through dipole-dipole interactions or by influencing electronic distribution. Such characteristics make it a promising candidate for further exploration in drug discovery programs.

The compound's potential as an intermediate in medicinal chemistry is further underscored by its ability to be modified into more complex structures. For example, researchers have explored its use in creating sulfonamides or carboxylic acid derivatives by introducing additional functional groups at strategic positions within the molecule. These modifications can fine-tune the pharmacological properties of the resulting compounds, making them more effective against specific diseases.

The role of computational chemistry has become increasingly important in studying molecules like 4-fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl. Molecular modeling techniques allow researchers to predict how these compounds will behave biologically before conducting expensive wet-lab experiments. By simulating interactions with target proteins or enzymes, scientists can identify promising leads and optimize their structures for better efficacy.

Future research directions may include exploring the synthesis of analogs that incorporate different substituents at various positions on the biphenyl core. This could lead to the discovery of new drugs with improved pharmacokinetic profiles or enhanced therapeutic effects. Additionally, investigating the compound's environmental impact and biodegradability will be crucial to ensure that its use aligns with sustainable practices.

In conclusion,4-fluoro-2-hydroxy-2'-(trifluoromethoxy)biphenyl (CAS No. 1261830-04-9) represents a fascinating compound with diverse potential applications across pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for designing novel therapeutics and advanced materials alike.